2-(4-tert-butylbenzenesulfonamido)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide

• IUPAC Name: 2-[(4-tert-butylphenyl)sulfonylamino]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• InChI: InChI=1S/C20H24N2O5S/c1-20(2,3)14-4-7-16(8-5-14)28(24,25)21-13-19(23)22-15-6-9-17-18(12-15)27-11-10-26-17/h4-9,12,21H,10-11,13H2,1-3H3,(H,22,23)
• InChI Key: AVOUKPSVSIVRNP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NCC(=O)NC2=CC3=C(C=C2)OCCO3
• Molecular Formula: C20H24N2O5S
• Molecular Weight: 404.5 g/mol

Description

2-(4-tert-butylbenzenesulfonamido)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide, also known as TBCA, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. TBCA has been shown to have anti-inflammatory properties and has been studied for its potential use in treating various diseases.

Scientific Research Applications

Antioxidant Properties

• .

Antifungal Activity

• .

Cytotoxicity Against Cancer Cells

• In cancer research, this compound shows promise. .

Potential Therapeutic Agent

• .

Chemical Structure

• .

Synonyms

• .

Mechanism of Action

Mode of Action

Based on its structural similarity to other known compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and van der waals forces .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are not well studied. Its bioavailability, half-life, metabolism, and excretion rates remain to be determined. These factors are crucial in understanding the compound’s pharmacokinetics and its potential as a therapeutic agent .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound. Specific details about how these factors affect this compound are currently unknown .